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Compound of Interest |

Compound Name: Ethyl 2-Fluoroacrylate
CAS No.: 760-80-5
Cat. No.: B1586594
Get Quote
. J

Ethyl 2-Fluoroacrylate (EFA) is a fluorinated acrylate monomer of significant interest in
materials science and organic synthesis. Its unique chemical structure, featuring an electron-
withdrawing fluorine atom at the alpha-position, imparts high reactivity in polymerization
processes and makes it a valuable building block for creating advanced polymers with
enhanced thermal stability and chemical resistance.[1][2] EFA is utilized as a research chemical
in the synthesis of fluoroalkenes and gem-difluoromethylene compounds.[3][4][5]

However, the same reactivity that makes EFA a powerful synthetic tool also presents
considerable health and safety challenges. This guide, intended for researchers, chemists, and
drug development professionals, provides a comprehensive overview of the hazards
associated with Ethyl 2-Fluoroacrylate. It moves beyond mere compliance, offering a
framework for understanding the causality behind safety protocols. By fostering a deep
understanding of the risks, this document aims to empower scientific professionals to handle
this compound with the necessary expertise and precaution, ensuring both personal safety and

the integrity of their research.

Hazard Identification and Toxicological Profile
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A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory
practice. Ethyl 2-Fluoroacrylate is a hazardous substance that requires careful handling.[4][6]
The primary hazards are associated with its flammability, high acute toxicity, and potential for
violent polymerization.

GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazard information. While a specific, universally adopted GHS classification for
Ethyl 2-Fluoroacrylate is not consistently available across all sources, data for the closely
related and structurally similar compound, Methyl 2-Fluoroacrylate, reveals the severe nature
of this chemical class. Researchers should handle EFA with the assumption of a similar or
identical hazard profile.

Table 1: GHS Hazard Classification for the Analogous Methyl 2-Fluoroacrylate

Hazard Class Hazard Code Hazard Statement

Highly flammable liquid

Flammable Liquids H225
and vapour
Acute Toxicity, Oral H301 Toxic if swallowed
Acute Toxicity, Dermal H311 Toxic in contact with skin
Acute Toxicity, Inhalation H330 Fatal if inhaled
Reproductive Toxicity H360D May damage the unborn child

Source: Daikin Chemicals Safety Data Sheet for Methyl 2-Fluoroacrylate.[7]

The causality behind these classifications is rooted in the molecule's structure. The acrylate
group is a known sensitizer and irritant, while the volatility and flammability are characteristic of
low-molecular-weight esters. The high toxicity is a significant concern, demanding stringent
exposure controls.

Toxicological Summary
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o Acute Toxicity: The primary danger of EFA lies in its high acute toxicity. It is harmful or toxic if
it comes into contact with the skin, is swallowed, or is inhaled.[3][4][6] The inhalation hazard
is particularly severe, with the analogous methyl ester being classified as "Fatal if inhaled".[7]

« Irritation: EFA is classified as an irritant to the skin, eyes, and respiratory system.[3][4][8] This
is a common property of acrylate monomers.

o Sensitization: Like many acrylates, there is a potential for skin sensitization, which can lead
to an allergic reaction upon subsequent exposures.

o Lachrymator: The compound is noted to be a lachrymator, meaning it can cause tearing
upon exposure to its vapors.[8][9]

Risk Mitigation and Safe Handling

Effective risk management follows the principle of the "Hierarchy of Controls," which prioritizes
the most effective measures for reducing or eliminating hazards.
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ierarchy of Controls for EFA Handling

Elimination
(Remove the hazard)

\

Substitution
(Use a less hazardous alternative)

o

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with equipment)

* Respirator
* Chemical Goggles & Face Shield
* Appropriate Gloves
* Flame-Retardant Lab Coat

|\

Hierarchy of Controls Diagram

 Standard Operating Procedures (SOPs)
* Restricted Access Areas
* Safety Training

» Chemical Fume Hood
* Grounded Equipment
« \entilated Storage
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EMERGENCY EVENT
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Caption: Emergency Response Workflow

First-Aid Measures

Immediate medical attention is required for any significant exposure. [10]* Inhalation: Move the
person to fresh air immediately. [7][11][12]If breathing is difficult or has stopped, provide
artificial respiration (do not use mouth-to-mouth). [11]Seek urgent medical attention. [7][10][12]*
Skin Contact: Immediately take off all contaminated clothing. [7][10]Flush the skin with copious
amounts of soap and water for at least 15 minutes. [7][11][12]Seek immediate medical
attention. [7][10]* Eye Contact: Immediately flush eyes with plenty of water for at least 15
minutes, making sure to lift the upper and lower eyelids. [7][11][12]Remove contact lenses if
present and easy to do. [7]Seek immediate medical attention from an ophthalmologist. [7]*
Ingestion: Do NOT induce vomiting. [10][11]Rinse the mouth with water. [7]If the person is
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conscious, give them 2-4 cupfuls of water or milk. [L1]Never give anything by mouth to an

unconscious person. [11][12]Call a physician or poison control center immediately. [10]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2z), water spray, or
alcohol-resistant foam. [10][13][12]* Unsuitable Media: Do not use a straight stream of water,
as it may be ineffective and could spread the fire. [11]* Specific Hazards: The liquid is highly
flammable and vapors can form explosive mixtures with air. [13]Vapors are heavier than air
and may travel to a distant ignition source and flash back. [11][13]Containers may explode
when heated. [11][13]* Protective Equipment: Firefighters must wear a self-contained
breathing apparatus (SCBA) and full protective suit. [7]

Accidental Release Measures

Evacuate: Immediately evacuate all non-essential personnel from the area and keep them
upwind. [10]2. Isolate and Ventilate: Isolate the hazard area and ensure adequate ventilation.
[10][12]3. Eliminate Ignition Sources: Remove all sources of ignition (sparks, flames, hot
surfaces) from the immediate vicinity. [10][11][14]4. Don PPE: Responders must wear the full
PPE described in Section 2.3.

Containment: Stop the leak if it can be done without risk. Use a non-combustible absorbent
material like sand, earth, or vermiculite to contain the spill. [11][14]Do not use combustible
materials like sawdust.

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for disposal. [10][13]7. Decontamination: Clean the spill area
thoroughly.

Reporting: Report the incident to the appropriate environmental health and safety personnel.

Waste Disposal

Disposal of EFA and contaminated materials must be handled as hazardous waste.

Engage a licensed professional waste disposal service. [10]* Do not dispose of the material
down the drain or into the environment. [10][12]* Contaminated packaging should be treated
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as unused product. [12]* Follow all local, regional, and national regulations for hazardous
waste disposal. [7]

Conclusion

Ethyl 2-Fluoroacrylate is a chemical that offers significant synthetic utility but demands the
highest level of respect and caution from the professionals who handle it. Its profile as a highly
flammable, acutely toxic, and reactive monomer means that risks cannot be managed through
casual adherence to safety guidelines. A deep, causal understanding of its hazards—from its
propensity to polymerize to its severe inhalation toxicity—is essential. By implementing the
hierarchy of controls, utilizing appropriate engineering systems, mandating correct PPE, and
preparing rigorously for emergencies, researchers can mitigate the risks and harness the
potential of this reactive molecule safely and effectively.
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Need Custom Synthesis?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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